Cas no 56011-02-0 ((2-(Isopentyloxy)ethyl)benzene)

(2-(Isopentyloxy)ethyl)benzene Properties

Names and Identifiers

• Isopentyl phenethyl ether
• Phenylethyl isoamyl ether
• [2-(3-Methylbutoxy)ethyl]benzene
• Anther
• [2-(3-METHYLBUTOXY)ETHYL]-BENZENE
• 2-(3-methylbutoxy)ethylbenzene
• 2-Phenylethyl isopentyl ether
• EINECS 259-943-3
• green ether
• Isoamyl phenylethyl ether
• +Expand

• InChIKey： BHQBQWOZHYUVTL-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H20O/c1-12(2)8-10-14-11-9-13-6-4-3-5-7-13/h3-7,12H,8-11H2,1-2H3
• SMILES： CC(CCOCCC1=CC=CC=C1)C

Computed Properties

• Exact Mass: 192.15100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 6
• Monoisotopic Mass: 192.151
• Heavy Atom Count: 14
• Complexity: 125
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• LogP: 3.29180
• PSA: 9.23000
• Refractive Index: 1.5200 (estimate)
• Boiling Point: 257°C (estimate)
• Flash Point: 107.3 ºC
• FEMA: 4635 | ISOAMYL PHENETHYL ETHER
• Color/Form: colorless liquid
• Density: 0.9275 (rough estimate)